Cas no 329221-75-2 (N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)furan-2-carboxamide)

• Product Name: N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)furan-2-carboxamide
• CAS No: 329221-75-2
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• CID: 1453991
• PubChem ID: 673534
• Update Time: 2025-05-20

N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)furan-2-carboxamide
• NSC727448
• F2590-0162
• AC1LDRIK
• BAS 03838367
• CBMicro_022990
• SureCN5794137
• ARONIS000832
• vinylogous urea, NSC727448
• NSC727448; F2590-0162; AC1LDRIK; BAS 03838367; CBMicro_022990; SureCN5794137; ARONIS000832; vinylogous urea, NSC727448;
• STK033606
• AKOS000490497
• N-(3-CARBAMOYL-4,5-DIMETHYL-2-THIENYL)-2-FURAMIDE
• BDBM33963
• NSC#727448
• SCHEMBL5794137
• CCG-10090
• DTXSID30350085
• AK-968/11368761
• BIM-0022967.P001
• n-[3-(aminocarbonyl)-4,5-dimethyl-2-thienyl]-2-furancarboxamide
• CHEMBL1673219
• N-(3-carbamoyl-4,5-dimethyl-2-thienyl)furan-2-carboxamide
• N-[3-(aminocarbonyl)-4,5-dimethyl-2-thienyl]-2-furamide
• 329221-75-2
• NSC-727448
• InChI=1/C12H12N2O3S/c1-6-7(2)18-12(9(6)10(13)15)14-11(16)8-4-3-5-17-8/h3-5H,1-2H3,(H2,13,15)(H,14,16

• Inchi： 1S/C12H12N2O3S/c1-6-7(2)18-12(9(6)10(13)15)14-11(16)8-4-3-5-17-8/h3-5H,1-2H3,(H2,13,15)(H,14,16)
• InChI Key： ACRJYJHXXHYAJP-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C(C)=C1C)NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 264.05696
• Monoisotopic Mass: 264.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 85.33
• LogP: 3.08240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)furan-2-carboxamide

Introduction to N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)furan-2-carboxamide (CAS No. 329221-75-2)

N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)furan-2-carboxamide (CAS No. 329221-75-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and medicinal chemistry. The presence of both thiophene and furan moieties in its backbone imparts unique electronic and steric properties, making it a valuable scaffold for developing novel therapeutic agents.

The< strong>3-carbamoyl substituent on the thiophene ring introduces a polar amide functionality, which can enhance the solubility and bioavailability of the compound. This feature is particularly crucial in pharmaceutical applications, where the pharmacokinetic profile of a drug plays a pivotal role in its efficacy and safety. Additionally, the< strong>4,5-dimethyl group contributes to the steric environment of the molecule, influencing its interactions with biological targets. Such structural modifications are often employed to optimize binding affinity and selectivity in drug design.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. Heterocycles are integral components of many natural products and pharmaceuticals, owing to their ability to mimic complex biological structures and exhibit unique chemical properties. N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)furan-2-carboxamide is no exception, as its structural features suggest potential utility in various pharmacological contexts.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The< strong>furan-2-carboxamide moiety provides a versatile platform for further functionalization, allowing chemists to explore a wide range of derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where the ability to modify molecular structure can significantly impact biological activity.

The synthesis of N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)furan-2-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to construct the desired molecular framework efficiently. These techniques have revolutionized organic synthesis, enabling the rapid assembly of complex molecules with high precision.

The pharmacological potential of N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)furan-2-carboxamide has been explored in several preclinical studies. Research indicates that this compound exhibits inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, preliminary data suggest that it may interfere with pathways involved in inflammation and cancer progression. These findings underscore the importance of heterocyclic compounds as lead structures in drug development.

The integration of computational chemistry and high-throughput screening has accelerated the process of identifying promising candidates like N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)furan-2-carboxamide. Molecular modeling techniques allow researchers to predict binding interactions between the compound and biological targets with remarkable accuracy. This approach not only saves time but also provides insights into how structural modifications can enhance potency and selectivity.

In conclusion, N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)furan-2-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation. As research continues to uncover new therapeutic applications for heterocyclic compounds, this molecule stands out as a promising contender in the quest for novel treatments for human diseases.